4-(3-fluorobenzoyl)-1-methyl-1H-pyrazole

• IUPAC Name: (3-fluorophenyl)-(1-methylpyrazol-4-yl)methanone
• InChI: InChI=1S/C11H9FN2O/c1-14-7-9(6-13-14)11(15)8-3-2-4-10(12)5-8/h2-7H,1H3
• InChI Key: VQRFSGRHVONHAQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C(=O)C2=CC(=CC=C2)F
• Molecular Formula: C11H9FN2O
• Molecular Weight: 204.20 g/mol

Description

The compound “4-(3-fluorobenzoyl)-1-methyl-1H-pyrazole” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms. The presence of the fluorobenzoyl group suggests that this compound may have unique properties compared to other pyrazoles.

Molecular Structure Analysis

The molecular structure of this compound would likely consist of a pyrazole ring attached to a fluorobenzoyl group at the 4-position.

Scientific Research Applications

Photo-Switch and Logic Gate Applications

A study by Xie et al. explored compounds containing a pyrazolone-ring unit, demonstrating reversible photochromic properties and the ability to form an INHIBIT logic gate based on their photochromic mechanism. This research suggests potential applications in developing photo-switchable and logic gate devices (X. Xie et al., 2009).

Anticancer Activity

Research by Hammam et al. involved synthesizing novel fluoro substituted benzo[b]pyran compounds showing significant anticancer activity against lung, breast, and CNS cancer cell lines. These findings highlight the therapeutic potential of fluorinated pyrazoles in cancer treatment (A. G. Hammam et al., 2005).

Synthetic Methods for Fluoropyrazoles

Surmont et al. developed a synthetic strategy for 3-amino-4-fluoropyrazoles, which are of considerable interest as building blocks in medicinal chemistry due to their functionality allowing further diversification (Riccardo Surmont et al., 2011).

Diels–Alder Reactivity

Abularrage et al. investigated the synthesis and Diels–Alder reactivity of 4-fluoro-4-methyl-4H-pyrazoles, finding that late-stage fluorination offers a reliable route to these compounds. The study provides insights into the reactivity of fluorinated pyrazoles, which could be useful in "click" chemistry applications (Nile S. Abularrage et al., 2020).

Fluorogenic Copper-Free Click Ligations

Favre et al. described the use of sydnones for highly fluorescent turn-on copper-free click cycloadditions with fluorogenic dibenzocyclooctyne. This novel fluorogenic system may have broad applications in chemical biology (Camille Favre et al., 2018).

Mechanism of Action

Target of action

The fluorobenzoyl group could potentially increase the compound’s binding affinity to its target .

Mode of action

Without specific information, it’s difficult to say exactly how “4-(3-fluorobenzoyl)-1-methyl-1H-pyrazole” interacts with its targets. Many drugs work by binding to their target and either activating or inhibiting its function .

Biochemical pathways

Drugs with similar structures often affect pathways involved in signal transduction, metabolism, or cell cycle regulation .

Pharmacokinetics

The presence of a fluorine atom could potentially affect the compound’s bioavailability and metabolic stability .

Result of action

Without specific information, it’s difficult to say exactly what the molecular and cellular effects of “4-(3-fluorobenzoyl)-1-methyl-1H-pyrazole” are. Many drugs work by altering the function of their target, which can lead to changes in cellular behavior .

Action environment

The action, efficacy, and stability of “4-(3-fluorobenzoyl)-1-methyl-1H-pyrazole” could potentially be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules .